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Compound of Interest

Compound Name: Perbromic acid

Cat. No.: B1211475 Get Quote

Technical Support Center: Perbromic Acid Handling
and Stability
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling of concentrated perbromic acid and the

prevention of its autocatalytic decomposition.

Frequently Asked Questions (FAQs)
Q1: What is perbromic acid and what are its primary characteristics?

Perbromic acid (HBrO₄) is a powerful oxidizing agent and a strong acid.[1][2] It is the most

unstable of the halogen(VII) oxoacids and is known for its rapid decomposition, particularly in

concentrated forms.[1][2][3]

Q2: What is autocatalytic decomposition in the context of perbromic acid?

Autocatalytic decomposition is a process where a reaction product acts as a catalyst for the

same reaction. In the case of perbromic acid, its decomposition is accelerated by one of its

own decomposition products, leading to a rapid and potentially hazardous release of energy

and gases.[4]

Q3: What are the decomposition products of perbromic acid?
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Concentrated perbromic acid decomposes to form bromic acid (HBrO₃) and oxygen gas.[2][4]

The resulting bromic acid can further decompose, which may release toxic brown bromine

vapors.[1]

Q4: At what concentration does concentrated perbromic acid become unstable?

Aqueous solutions of perbromic acid are unstable at concentrations greater than 6 M, at

which point autocatalytic decomposition will occur.[1] Solutions at or below 6 M are considered

to be stable.[1]

Q5: What factors can accelerate the decomposition of perbromic acid?

Besides concentration, the presence of certain metal ions, such as Ce⁴⁺ and Ag⁺, can catalyze

the decomposition of perbromic acid.[1][4]

Troubleshooting Guide: Preventing Autocatalytic
Decomposition
Issue: Rapid gas evolution and discoloration of the perbromic acid solution.

This is a primary indicator of autocatalytic decomposition. The gas is likely oxygen, and the

discoloration may be due to the formation of bromine from the decomposition of the initial

product, bromic acid.[1][4]

Immediate Corrective Actions:

Do not attempt to tighten the container seal. The pressure buildup from oxygen evolution

could cause a sealed container to rupture.

If it is safe to do so, move the container to a well-ventilated area, such as a fume hood.

Alert all personnel in the immediate vicinity and follow your institution's emergency protocols.

Preventative Measures:

Concentration Control: The most critical factor in preventing autocatalytic decomposition is

maintaining the concentration of perbromic acid at or below 6 M.[1]
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Avoid Contamination: Ensure that perbromic acid solutions are not contaminated with

catalytic metal ions like Ce⁴⁺ and Ag⁺.[1][4] Use high-purity water and acid-washed, metal-

free labware for all dilutions and handling.

Proper Storage: Store perbromic acid in a cool, dry, and well-ventilated area, away from

incompatible materials.[5][6]

Quantitative Data on Perbromic Acid Decomposition
Parameter Value Conditions

Stability Threshold ≤ 6 M Aqueous Solution[1]

Decomposition Kinetics Second-order [4]

Decomposition Rate Constant 2.3 × 10⁻⁴ L·mol⁻¹·s⁻¹ at 25°C[4]

Activation Energy 85 kJ·mol⁻¹ Uncatalyzed[4]

Activation Energy 65 kJ·mol⁻¹ Catalyzed by Ce⁴⁺ or Ag⁺[4]

Experimental Protocols
Protocol 1: Safe Dilution of Concentrated Perbromic
Acid
This protocol describes the procedure for safely diluting a concentrated stock solution of

perbromic acid to a stable working concentration (≤ 6 M).

Materials:

Concentrated perbromic acid stock solution

High-purity, deionized water

Acid-washed, borosilicate glass volumetric flasks and pipettes

Personal Protective Equipment (PPE): chemical splash goggles, face shield, acid-resistant

gloves, and a lab coat.
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Procedure:

Work in a Fume Hood: All handling of concentrated perbromic acid must be performed

inside a certified chemical fume hood.

Wear Appropriate PPE: Don the required personal protective equipment.

Prepare the Dilution Flask: Partially fill a volumetric flask with the calculated amount of

deionized water.

Add Acid to Water: Slowly add the calculated volume of concentrated perbromic acid to the

water in the flask. Never add water to acid, as this can cause a violent exothermic reaction.

Dilute to Volume: Once the acid has been added, dilute the solution to the final volume with

deionized water.

Mix Thoroughly: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Label and Store: Clearly label the flask with the name of the acid, its concentration, the date

of preparation, and your initials. Store in a cool, dry, and well-ventilated area.

Protocol 2: General Handling and Storage of Perbromic
Acid Solutions
Handling:

Always handle perbromic acid in a well-ventilated area, preferably within a chemical fume

hood.[5]

Wear appropriate PPE, including chemical splash goggles, a face shield, acid-resistant

gloves, and a lab coat.[7][8]

Have an emergency eyewash station and safety shower readily accessible.[6]

Avoid contact with skin, eyes, and clothing.[8]

Do not breathe in vapors or mists.[5]
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Storage:

Store perbromic acid in a cool, dry, well-ventilated area away from incompatible materials

such as strong oxidizing agents and metals.[5][6]

Keep containers tightly closed when not in use.[9]

It is recommended to use nonmetallic cabinets for storage.[6]

Use secondary containment, such as plastic trays, to prevent the spread of spills and

corrosion of storage shelves.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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